(3R,5S)-5-Methylpyrrolidin-3-OL
Overview
Description
“(3R,5S)-5-Methylpyrrolidin-3-OL”, also known as “(3R,5S)-5-(Hydroxymethyl)pyrrolidin-3-ol”, is a chemical compound with the CAS Number: 104587-51-1 . It has a molecular weight of 117.15 .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C5H11NO2/c7-3-4-1-5(8)2-6-4/h4-8H,1-3H2/t4-,5+/m0/s1 . This indicates the presence of 5 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms in the molecule. Physical and Chemical Properties Analysis
“this compound” is stored at a temperature of 28°C .Scientific Research Applications
Pharmacological Profiles
The pharmacological profile of derivatives of (3R,5S)-5-Methylpyrrolidin-3-OL is significant in the study of serotonin (5-HT) receptor antagonists. One derivative, R-96544, exhibited potent inhibition of platelet aggregation induced by serotonin and other agents, indicating its potential as an antithrombotic agent (Ogawa et al., 2002).
Neuroprotective Properties
Compounds related to this compound have been studied for their neuroprotective properties. Aminopyrrolidine-2R,4R-dicarboxylated, a related compound, showed potential in protecting neurons against excitotoxic degeneration, encouraging further research into selective agonists for neuroprotection (Battaglia et al., 1998).
Anticonvulsant Effects
Investigations into 3-aminopyrroles, structurally related to this compound, have shown significant anticonvulsant activities with low neurotoxicity. These findings are pivotal in developing new treatments for convulsive disorders (Unverferth et al., 1998).
Serotonin Receptor Binding
Research on pyrrolidine derivatives has demonstrated their affinity for serotonin-2 (5-HT2) receptors, contributing to the understanding of serotonin's role in various neurological processes (Tanaka et al., 2000).
Anticancer Potential
The pyrrolidine scaffold, a structural component of this compound, has been utilized in the development of α-mannosidase inhibitors, showing promise as potential anticancer agents (Fiaux, 2007).
Cognitive Enhancement
Pyrrolidine derivatives have been discovered as potent cognitive and attention enhancers in animal models, indicating their potential in treating cognitive dysfunctions (Cowart et al., 2005).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(3R,5S)-5-methylpyrrolidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c1-4-2-5(7)3-6-4/h4-7H,2-3H2,1H3/t4-,5+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGTDSFXRPBMMGQ-CRCLSJGQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C[C@H](CN1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
101.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-chloro-4-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one](/img/structure/B2372915.png)
![N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(phenylsulfonyl)butanamide](/img/structure/B2372920.png)
![2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-benzylacetamide](/img/structure/B2372922.png)
![Methyl 5-[2-({[3-(4-benzylpiperidin-1-yl)propyl]amino}carbonyl)phenyl]-1,3-oxazole-4-carboxylate](/img/structure/B2372929.png)
![6-[2-[4-(Trifluoromethyl)pyrimidin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carbonyl]-1H-pyridin-2-one](/img/structure/B2372931.png)
![8-(3-chlorophenyl)-3-ethyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2372932.png)
![1,3-dimethyl-2,4-dioxo-N-(pyridin-2-ylmethyl)-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2372934.png)
![N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-5-methylisoxazole-3-carboxamide](/img/structure/B2372935.png)
